Cas no 52130-30-0 (5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde)

• Product name: 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde
• CAS No: 52130-30-0
• MF: C₁₂H₇F₃O₂
• MW: 240.177994012833
• MDL: MFCD00274241
• CID: 360500
• PubChem ID: 721837

5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-[3-(trifluoromethyl)phenyl]-
• 5-(3-Trifluoromethyl-Phenyl)Furan-2-Carbaldehyde
• 5-[3-(Trifluoromethyl)phenyl]-2-furaldehyde
• 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde
• 5-[3-(Trifluoromethyl)phenyl]furfural
• 2-formyl-5-[3-(trifluoromethyl)phenyl]furan
• 5-(3-trifluoromethylphenyl)-2-furaldehyde
• 5-(3-trifluoromethylphenyl)furan-2-carbaldehyde
• 5-(3-Trifluoromethyl-phenyl)-furan-2-carbaldehyde
• 5-[3-(trifluoromethyl)phenyl]-2-furancarboxaldehyde
• 5-(3-trifluoromethylphenyl)furan-2-carboxaldehyde
• 5-(3-(trifluoromethyl)phenyl)furan-2-carbaldehyde
• AG-690/09015051
• MFCD00274241
• EN300-129161
• 5-(3-(trifluoromethyl)phenyl)furan-2-carboxaldehyde
• 5-(3-Trifluoromethyl-phenyl)-furan-2-carbalde hyde
• SB61053
• BB 0222889
• FT-0619890
• Z57603653
• DTXSID80352256
• F77554
• 52130-30-0
• CHEMBL4444798
• SCHEMBL1199113
• AKOS000108240
• CS-0116930
• VS-03377
• 5-[3-(Trifluoromethyl)phenyl]furfural, 97%
• 5-[(3-trifluoromethyl)phenyl]furan-2-carboxaldehyde
• ALBB-024942
• DB-052077
• BBL012534
• STK096837

• MDL： MFCD00274241
• Inchi： InChI=1S/C12H7F3O2/c13-12(14,15)9-3-1-2-8(6-9)11-5-4-10(7-16)17-11/h1-7H
• InChI Key： MRVWKXZQBOFMAW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(C=O)O2

Computed Properties

• Exact Mass: 240.04000
• Monoisotopic Mass: 240.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 64-66 °C (lit.)
• PSA: 30.21000
• LogP: 3.77790
• Solubility: Not available

5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde

5-[3-(Trifluoromethyl)phenyl]furan-2-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 52130-30-0, known as 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde, is a fascinating organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and biochemistry. This compound is characterized by its unique structure, which combines a furan ring with a trifluoromethyl-substituted phenyl group and an aldehyde functional group. The presence of the trifluoromethyl group imparts distinctive electronic and steric properties, making this compound a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of antimicrobial agents and cancer therapeutic agents. The aldehyde group provides reactivity, enabling the formation of various derivatives through condensation reactions, such as the formation of imines or enamine frameworks. These derivatives have shown promising activity against bacterial and fungal pathogens, as well as selectivity towards cancer cells in vitro.

In addition to its biological applications, this compound has found utility in the synthesis of advanced materials. The furan ring is known for its aromatic stability and conjugation properties, which are advantageous in the development of conjugated polymers and organic semiconductors. Recent advancements in polymer chemistry have utilized this compound as a building block for creating materials with enhanced electronic properties, making it a candidate for applications in flexible electronics and optoelectronic devices.

The synthesis of 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde involves a multi-step process that typically begins with the preparation of the corresponding furan derivative. One common approach is the aldehyde formation via oxidation of an alcohol group, followed by substitution reactions to introduce the trifluoromethyl phenyl moiety. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for both academic and industrial use.

A notable aspect of this compound is its role in chemical biology studies. Its structure allows for the investigation of molecular recognition processes, particularly in the context of protein-ligand interactions. By incorporating this compound into combinatorial libraries, scientists can explore its binding affinity towards various enzymes and receptors, providing insights into its potential as a lead compound for drug development.

In terms of spectroscopic characterization, 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde exhibits distinct absorption bands due to its conjugated system. UV-Vis spectroscopy reveals strong absorbance in the visible region, while NMR spectroscopy provides detailed information about its molecular structure. These analytical techniques are essential for confirming the compound's identity and purity, ensuring its reliability in research applications.

The environmental impact of this compound has also been a topic of interest. Studies on its degradation pathways under various conditions have shown that it undergoes hydrolysis and oxidation reactions, leading to the formation of less complex byproducts. This information is crucial for assessing its safety profile and ensuring responsible handling in industrial settings.

In conclusion, CAS No. 52130-30-0 represents a versatile molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as an important tool for future innovations in medicine, materials science, and chemical biology.